Cas no 2138381-92-5 (2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(1,1-dimethylpropyl)-)

• Product Name: 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(1,1-dimethylpropyl)-
• CAS No: 2138381-92-5
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 5300615
• Update Time: 2025-10-16

2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(1,1-dimethylpropyl)-

• Inchi： 1S/C13H25N3O/c1-4-12(2,3)15-11(17)16-9-13(10-16)6-5-7-14-8-13/h14H,4-10H2,1-3H3,(H,15,17)
• InChI Key： HKVUZTGJFPIAIB-UHFFFAOYSA-N
• SMILES： C1C2(CCCNC2)CN1C(NC(C)(C)CC)=O

Additional information on 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(1,1-dimethylpropyl)-

Introduction to 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(1,1-dimethylpropyl)- (CAS No. 2138381-92-5)

2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(1,1-dimethylpropyl)- (CAS No. 2138381-92-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines and is characterized by its unique structural features and potential biological activities. The spirocyclic framework provides a rigid structure that can enhance the binding affinity and selectivity of the molecule to specific biological targets.

The chemical structure of 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(1,1-dimethylpropyl)- consists of a spirocyclic ring system with two nitrogen atoms at positions 2 and 6, and an amide group attached to the 2-position. The substitution with a N-(1,1-dimethylpropyl) group adds further complexity and potential for modulating biological activity. This compound has been synthesized through various methodologies, including multistep reactions involving ring formation and functional group modifications.

Recent studies have highlighted the potential of 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(1,1-dimethylpropyl)- in various therapeutic areas. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are involved in numerous physiological processes. The unique spirocyclic structure of this compound allows it to interact with specific GPCRs, potentially leading to the development of novel drugs for treating conditions such as neurological disorders, cardiovascular diseases, and metabolic disorders.

In addition to its potential as a GPCR modulator, 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(1,1-dimethylpropyl)- has also shown promising results in preclinical studies for its anti-inflammatory properties. Inflammation is a complex biological response that can contribute to the development and progression of various diseases. The compound's ability to inhibit pro-inflammatory cytokines and enzymes makes it a potential candidate for the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(1,1-dimethylpropyl)- have been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and demonstrates low toxicity in animal models, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(1,1-dimethylpropyl)- in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels and shows promising therapeutic effects in patients with specific conditions. These findings have paved the way for more advanced clinical trials to further investigate its potential as a therapeutic agent.

The synthesis and characterization of 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(1,1-dimethylpropyl)- have been described in several scientific publications. The synthetic route typically involves the formation of the spirocyclic ring system followed by functional group modifications to introduce the desired substituents. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been used to confirm the structure and purity of the final product.

In conclusion, 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(1,1-dimethylpropyl)- (CAS No. 2138381-92-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use.